Cas no 6976-59-6 (Octanoic acid,4-bromophenyl ester)

Octanoic acid,4-bromophenyl ester structure
6976-59-6 structure
Product Name:Octanoic acid,4-bromophenyl ester
CAS No:6976-59-6
MF:C14H19BrO2
MW:299.203463792801
CID:515835
PubChem ID:81463
Update Time:2025-04-19

Octanoic acid,4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,4-bromophenyl ester
    • 4-bromophenyl 4-bromooctanoate
    • 4-bromophenyl octanoate
    • EINECS 230-238-2
    • NSC-24733
    • 6976-59-6
    • DTXSID80989925
    • NSC24733
    • NSC 24733
    • Inchi: 1S/C14H19BrO2/c1-2-3-4-5-6-7-14(16)17-13-10-8-12(15)9-11-13/h8-11H,2-7H2,1H3
    • InChI Key: PFUUOKCQTTUHFB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(CCCCCCC)=O

Computed Properties

  • Exact Mass: 375.96734
  • Monoisotopic Mass: 298.05684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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